[(Z)-[1-[(4-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-chloro-2,2-dimethylpropanoate

• IUPAC Name: [(Z)-[1-[(4-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-chloro-2,2-dimethylpropanoate
• InChI: InChI=1S/C20H18Cl2N2O3/c1-20(2,12-21)19(26)27-23-17-15-5-3-4-6-16(15)24(18(17)25)11-13-7-9-14(22)10-8-13/h3-10H,11-12H2,1-2H3/b23-17-
• InChI Key: JENPBCTWUNGLQC-QJOMJCCJSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)ON=C1C2=CC=CC=C2N(C1=O)CC3=CC=C(C=C3)Cl
• Isomeric SMILES: CC(C)(CCl)C(=O)O/N=C\1/C2=CC=CC=C2N(C1=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H18Cl2N2O3
• Molecular Weight: 405.3 g/mol

Description

[(Z)-[1-[(4-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-chloro-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C20H18Cl2N2O3 and its molecular weight is 405.28. The purity is usually 95%.
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Scientific Research Applications

1. Anticancer Activity

A significant application of derivatives of (Z)-[1-[(4-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-chloro-2,2-dimethylpropanoate is in anticancer research. Notably, various metal complexes derived from related compounds have demonstrated potent inhibitory actions on human colorectal carcinoma cells, with some compounds exhibiting selectivity towards cancer cells over normal cells. This suggests a potential role in targeted cancer therapy, particularly against colon cancer (Aboelmagd et al., 2021). Additionally, several synthesized compounds based on similar structures have shown inhibitory effects on colon cancer cells, indicating their potential as histone deacetylase inhibitors (HDACIs) (Rayes et al., 2020).

2. Synthesis and Characterization

Research has also focused on the synthesis and characterization of compounds related to (Z)-[1-[(4-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-chloro-2,2-dimethylpropanoate. Various methods have been developed for the efficient synthesis of these compounds, providing a foundation for further exploration of their biological activities. For instance, the synthesis of various derivatives has been reported, exploring different modifications to enhance biological activity (Rayes et al., 2019).

3. Potential as HDAC Inhibitors

Another significant application is the exploration of these compounds as potential HDAC inhibitors, a promising area in cancer treatment. The antiproliferative activity of related compounds against different cancer cell lines, including HeLa cells, suggests their potential role as HDAC inhibitors (El-Rayes et al., 2019).